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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the highly sensitive, non-radioactive detection of

nucleic acids using digoxigenin (DIG)-labeled probes with chemiluminescent substrates. This

method is applicable for various blotting techniques such as Southern and Northern blots, as

well as in situ hybridization.

Principle
The DIG system relies on the specific recognition of a DIG-labeled nucleic acid probe by an

anti-DIG antibody conjugated to an enzyme, typically alkaline phosphatase (AP). The enzyme

then catalyzes a reaction with a chemiluminescent substrate, such as CDP-Star® or CSPD®,

producing light that can be detected by X-ray film or a CCD imaging system. This method offers

high sensitivity, low background, and the convenience of repeated exposures to optimize signal

detection.[1]

Experimental Workflow
The overall experimental process involves several key stages, from probe labeling to signal

detection.
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Figure 1: Experimental workflow for DIG chemiluminescent detection.
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Signaling Pathway
The chemiluminescent signal is generated by the enzymatic dephosphorylation of a 1,2-

dioxetane substrate by alkaline phosphatase.
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Figure 2: Signaling pathway of chemiluminescent detection.

Detailed Protocols
The following protocols provide a step-by-step guide for performing chemiluminescent

detection of DIG-labeled probes on a standard 100 cm² membrane.

I. Hybridization and Stringency Washes
This protocol assumes that the DIG-labeled probe has been prepared and the target nucleic

acid has been transferred and cross-linked to a nylon membrane.

Solutions Required:

DIG Easy Hyb Buffer: (Roche) or a self-made equivalent.

20x SSC: 3 M NaCl, 0.3 M Sodium Citrate, pH 7.0.

2x SSC, 0.1% SDS
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0.2x SSC, 0.1% SDS (pre-warmed to 65-68°C for high stringency washes).[2]

Procedure:

Prehybridization: Place the membrane in a hybridization bottle or bag with at least 25 ml of

pre-warmed DIG Easy Hyb buffer.[2] Incubate for at least 30 minutes at the calculated

hybridization temperature (typically 65-68°C for RNA probes).[2]

Hybridization: Denature the DIG-labeled probe by heating at 95-100°C for 5 minutes, then

immediately chill on ice.[2] Add the denatured probe to fresh, pre-warmed DIG Easy Hyb

buffer (recommended probe concentration is 25-100 ng/ml) and add it to the membrane.[2][3]

[4]

Incubate overnight at the hybridization temperature with gentle agitation.[3]

Low Stringency Washes: After hybridization, wash the membrane twice for 5 minutes each in

2x SSC, 0.1% SDS at room temperature.[2]

High Stringency Washes: Wash the membrane twice for 15-20 minutes each in pre-warmed

0.2x SSC, 0.1% SDS at 65-68°C.[5]

II. Immunological Detection
Solutions Required: (Using a kit such as the DIG Wash and Block Buffer Set is recommended).

[6]

Washing Buffer: 0.1 M Maleic acid, 0.15 M NaCl, pH 7.5, with 0.3% Tween 20.

Blocking Solution: 1x Blocking solution (e.g., 1% Blocking Reagent in Maleic acid buffer).[4]

Antibody Solution: Anti-Digoxigenin-AP, Fab fragments diluted in Blocking Solution.

Detection Buffer: 0.1 M Tris-HCl, 0.1 M NaCl, pH 9.5.[7]

Procedure:

Rinse: Briefly rinse the membrane for 1-5 minutes in Washing Buffer.[4][8]
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Blocking: Incubate the membrane in 100 ml of Blocking Solution for at least 30 minutes with

gentle agitation.[4][8]

Antibody Incubation: Dilute the Anti-Digoxigenin-AP conjugate in Blocking Solution. The final

dilution will depend on the application and substrate used. Incubate the membrane in 20 ml

of the antibody solution for 30 minutes with gentle agitation.[4][8]

Washing: Wash the membrane twice for 15 minutes each in 100 ml of Washing Buffer to

remove unbound antibody.[4][8]

Equilibration: Equilibrate the membrane in 20 ml of Detection Buffer for 2-5 minutes.[4][8]

III. Chemiluminescent Reaction and Detection
Reagents Required:

Chemiluminescent Substrate: CDP-Star® or CSPD®, ready-to-use or diluted according to

the manufacturer's instructions.

Procedure:

Substrate Application: Place the membrane, nucleic acid side up, on a clean, flat surface

(e.g., a hybridization bag or development folder).[8] Apply the chemiluminescent substrate

evenly across the membrane (approximately 0.5-1 ml for a 100 cm² membrane).[8]

Incubate for 5 minutes at room temperature.[8][9]

Signal Detection: Remove excess substrate by carefully blotting the edge of the membrane.

Do not allow the membrane to dry out.[9] Seal the damp membrane in a hybridization bag or

development folder, ensuring no air bubbles are trapped.[8]

Expose the membrane to X-ray film or a chemiluminescence imager. Initial exposure times

can range from 30 seconds to 30 minutes.[1][9] Multiple exposures can be taken to achieve

the optimal signal-to-noise ratio.[4] For CSPD, a 10-minute incubation at 37°C can enhance

the luminescent reaction.[8]
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The following tables provide a summary of typical concentrations and volumes for key

reagents.

Table 1: Reagent Concentrations and Dilutions

Reagent
Stock
Concentration

Working
Concentration/Dilut
ion

Reference

DIG-Labeled Probe Varies
25 - 100 ng/ml in

hybridization buffer
[2][3][4]

Anti-Digoxigenin-AP,

Fab fragments
750 U/ml

1:5,000 to 1:10,000

(75-150 mU/ml)
[8][10][11]

CDP-Star® Substrate 25 mM
Diluted 1:100 in

Detection Buffer
[7]

CSPD® Substrate Ready-to-use 0.25 mM [4][12]

Table 2: Incubation Times and Temperatures

Step Duration Temperature Reference

Prehybridization ≥ 30 minutes 65-68°C [2]

Hybridization
Overnight (16-24

hours)
65-68°C [3]

High Stringency

Washes
2 x 15-20 minutes 65-68°C [5]

Blocking ≥ 30 minutes Room Temperature [4][8]

Antibody Incubation 30 minutes Room Temperature [4][8]

Substrate Incubation 5 minutes Room Temperature [8][9]

Signal Exposure

(Initial)

30 seconds - 30

minutes
Room Temperature [1][9]
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Issue Possible Cause Recommendation Reference

No or Weak Signal
Inefficient probe

labeling.

Check labeling

efficiency via direct

detection.

[13]

Low probe

concentration.

Increase probe

concentration in

hybridization buffer.

[4][9]

Excessive stringency

of washes.

Lower the

temperature or

increase the salt

concentration of the

high stringency wash

buffer.

[9]

Antibody conjugate

too dilute.

Decrease the antibody

dilution (use more

conjugate).

[14]

High Background Inefficient blocking.
Prolong blocking and

washing steps.
[4]

Probe concentration

too high.

Decrease probe

concentration in

hybridization buffer.

[4]

Membrane dried out.

Ensure the membrane

remains wet

throughout the

detection process.

[8]

Spotty Background
Precipitates in the

antibody solution.

Centrifuge the

antibody vial before

use and pipette from

the supernatant.

[2]

Leakage of substrate

onto the film.

Ensure excess

substrate is removed

[14]
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and the membrane is

properly sealed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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